Cas no 2397731-29-0 (tert-butyl (6S)-6-ethynyl-5-azaspiro2.4heptane-5-carboxylate)

• Product Name: tert-butyl (6S)-6-ethynyl-5-azaspiro2.4heptane-5-carboxylate
• CAS No: 2397731-29-0
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5668009
• PubChem ID: 165993863
• Update Time: 2025-05-24

tert-butyl (6S)-6-ethynyl-5-azaspiro2.4heptane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2397731-29-0
• tert-butyl (6S)-6-ethynyl-5-azaspiro[2.4]heptane-5-carboxylate
• EN300-27151335
• 5-Azaspiro[2.4]heptane-5-carboxylic acid, 6-ethynyl-, 1,1-dimethylethyl ester, (6S)-
• tert-butyl (6S)-6-ethynyl-5-azaspiro2.4heptane-5-carboxylate

• Inchi： 1S/C13H19NO2/c1-5-10-8-13(6-7-13)9-14(10)11(15)16-12(2,3)4/h1,10H,6-9H2,2-4H3/t10-/m1/s1
• InChI Key： JKAXCWSDHKHASS-SNVBAGLBSA-N
• SMILES： O(C(C)(C)C)C(N1[C@H](C#C)CC2(C1)CC2)=O

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 291.6±29.0 °C(Predicted)
• pka: -2.56±0.40(Predicted)

Additional information on tert-butyl (6S)-6-ethynyl-5-azaspiro2.4heptane-5-carboxylate

Introduction to Tert-butyl (6S)-6-ethynyl-5-azaspiro2.4heptane-5-carboxylate (CAS No. 2397731-29-0)

Tert-butyl (6S)-6-ethynyl-5-azaspiro2.4heptane-5-carboxylate (CAS No. 2397731-29-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique spirocyclic structure and azaheterocyclic moiety, exhibits a high degree of molecular complexity that makes it a promising candidate for various therapeutic applications.

The molecular structure of tert-butyl (6S)-6-ethynyl-5-azaspiro2.4heptane-5-carboxylate incorporates several key functional groups, including an ethynyl group and a tert-butyl ester moiety, which contribute to its reactivity and potential biological activity. The spirocyclic framework, consisting of a nitrogen-containing heterocycle linked to a heptane ring, provides a rigid scaffold that can be exploited for the design of novel bioactive molecules.

In recent years, there has been a growing interest in the development of spirocyclic compounds due to their unique structural and pharmacological properties. Spirocycles are known for their ability to exhibit high binding affinity and selectivity, making them valuable scaffolds for drug discovery. The presence of the azaheterocycle in tert-butyl (6S)-6-ethynyl-5-azaspiro2.4heptane-5-carboxylate further enhances its potential as a pharmacophore, as azaheterocycles are frequently found in biologically active natural products and synthetic drugs.

The stereochemistry of this compound, specifically the (6S) configuration at the spiro center, is critical for its biological activity. Chirality plays a crucial role in the pharmacological properties of many drugs, and the precise stereochemical arrangement can significantly influence the efficacy and safety of a therapeutic agent. The synthesis of enantiomerically pure forms of complex molecules like tert-butyl (6S)-6-ethynyl-5-azaspiro2.4heptane-5-carboxylate is therefore a challenging but essential task in modern drug development.

The ethynyl group in the molecule introduces a site for further functionalization, allowing for the attachment of other pharmacophoric units or biomolecules through cross-coupling reactions such as Suzuki or Sonogashira couplings. This versatility makes tert-butyl (6S)-6-ethynyl-5-azaspiro2.4heptane-5-carboxylate a valuable intermediate in the synthesis of more complex drug candidates.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex spirocyclic compounds like this one. Techniques such as asymmetric catalysis and transition-metal-catalyzed reactions have been instrumental in achieving high yields and enantioselectivity during the synthesis process. These advancements have not only made it possible to produce larger quantities of these compounds but also to explore their potential applications more thoroughly.

In the context of medicinal chemistry, tert-butyl (6S)-6-ethynyl-5-azaspiro2.4heptane-5-carboxylate has shown promise in various preclinical studies as a lead compound for treating neurological disorders, inflammation, and other diseases. The unique combination of structural features suggests that it may interact with multiple biological targets, offering a multifaceted approach to therapeutic intervention.

The tert-butyl ester group provides an additional handle for chemical modification, allowing researchers to explore different derivatives with tailored properties. This flexibility is crucial for optimizing drug-like characteristics such as solubility, bioavailability, and metabolic stability. By modifying this group or introducing other functional moieties, scientists can fine-tune the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

The spirocyclic core itself is believed to contribute to the compound's ability to cross the blood-brain barrier, which is essential for treating central nervous system disorders. The rigid structure helps maintain stability in biological environments while also facilitating interaction with specific receptors or enzymes involved in disease pathways.

Ongoing research is focused on understanding the mechanisms by which spirocyclic compounds exert their effects at the molecular level. Computational modeling and structural biology techniques are being employed to elucidate how these molecules interact with biological targets and modulate cellular processes. This knowledge will be crucial for designing next-generation drugs with improved efficacy and reduced side effects.

The development of novel synthetic routes to complex molecules like tert-butyl (6S)-6-ethynyl-5-azaspiro2.4heptane-5-carboxylate is also an active area of investigation. By streamlining synthetic protocols and improving yields, researchers can make these compounds more accessible for further exploration in drug discovery programs. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory discoveries into meaningful therapeutic interventions.

In conclusion, tert-butyl (6S)-6-ethynyl-5-azaspiro2.4heptane-5-carboxylate represents an exciting example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique features make it a promising candidate for various therapeutic applications, particularly in areas where chiral spirocyclic compounds are gaining attention due to their potential advantages over traditional small-molecule drugs.